Cas no 1309043-82-0 (tert-butyl 4-(2-formylethyl)-4-nitropiperidine-1-carboxylate)

• Product Name: tert-butyl 4-(2-formylethyl)-4-nitropiperidine-1-carboxylate
• CAS No: 1309043-82-0
• MF: C₁₃H₂₂N₂O₅
• MW: 286.324183940887
• CID: 2117414
• Update Time: 2023-11-19

tert-butyl 4-(2-formylethyl)-4-nitropiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-(2-formylethyl)-4-nitropiperidine-1-carboxylate
• CID 101043361
• 1-Piperidinecarboxylic acid, 4-nitro-4-(3-oxopropyl)-, 1,1-dimethylethyl ester

• Inchi： 1S/C13H22N2O5/c1-12(2,3)20-11(17)14-8-6-13(7-9-14,15(18)19)5-4-10-16/h10H,4-9H2,1-3H3
• InChI Key： WOBFZMIXRWGZAJ-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(CCC=O)(CC1)[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 375
• Topological Polar Surface Area: 92.4